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Cat. No.: B129841

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of acetoxyacetone, a key building
block in organic and pharmaceutical synthesis. The document details its chemical and physical
properties, molecular structure, and CAS number. Furthermore, it outlines a representative
experimental protocol for its synthesis and purification, along with methods for its analysis.
While acetoxyacetone is not known for its direct biological activity, its pivotal role as a
precursor in the synthesis of various biologically active heterocyclic compounds is highlighted.

Chemical Identity and Properties

Acetoxyacetone, systematically named 2-oxopropyl acetate, is a bifunctional organic molecule
containing both a ketone and an ester functional group.[1][2][3] This unique structure makes it a
versatile reagent in various chemical transformations.

Molecular Structure and Identifiers

The molecular structure and key identifiers for acetoxyacetone are summarized in the table
below.
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Identifier Value

IUPAC Name 2-oxopropyl acetate[2][3]

CAS Number 592-20-1[2][3]

Molecular Formula CsHsOs3[2][3]

Molecular Weight 116.12 g/mol [2]

SMILES CC(=0)COC(C)=0]2]

inChi INChl=1S/C5H803/c1-4(6)3-8-5(2)7/h3H2,1-
2H3[2]

InChlKey DBERHVIZRVGDFO-UHFFFAOYSA-N[2]

Synonyms Acetonyl acetate, Acetol acetate, 1-Acetoxy-2-

propanone, 1-Hydroxy-2-propanone acetate[2]

Physicochemical Properties

A summary of the key physicochemical properties of acetoxyacetone is provided below.

Property Value

Appearance Pale yellow to amber liquid[1]
Boiling Point 174-176 °C[4]

Density 1.075 g/mL at 20 °C[4]
Refractive Index n20/D 1.415[5]

Flash Point 71 °C[5]

Soluble in diethyl ether, ethyl acetate, and
Solubility dichloromethane. Miscible with water but slowly

decomposes.[4]

Synthesis and Purification
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The most common method for the synthesis of acetoxyacetone is the acetylation of

hydroxyacetone (acetol).[1] This reaction can be carried out using acetic anhydride or acetic

acid as the acetylating agent, often in the presence of an acid catalyst.

Experimental Protocol: Synthesis of Acetoxyacetone

This protocol describes a representative method for the synthesis of acetoxyacetone from

hydroxyacetone and acetic anhydride.

Materials:

Hydroxyacetone (1.0 eq)

Acetic anhydride (1.2 eq)

Pyridine (catalytic amount) or a few drops of concentrated sulfuric acid

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
hydroxyacetone in anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add acetic anhydride to the cooled solution, followed by the addition of a catalytic
amount of pyridine or a few drops of concentrated sulfuric acid.

Allow the reaction mixture to warm to room temperature and stir for several hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).
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» Upon completion, carefully quench the reaction by adding saturated aqueous sodium
bicarbonate solution until effervescence ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification

Crude acetoxyacetone can be purified by vacuum distillation.[4] It is advisable to first distill the
crude product under vacuum and then redistill it at atmospheric pressure for higher purity.[4]
The purified compound should be stored in a dry atmosphere as it is slowly decomposed by
water.[4]

Analytical Characterization

The identity and purity of acetoxyacetone can be confirmed using various analytical
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the analysis of acetoxyacetone. A non-polar or semi-polar
capillary column can be used for separation. The mass spectrum of acetoxyacetone shows
characteristic fragments that can be used for its identification.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for the structural elucidation of
acetoxyacetone. The spectra will show distinct signals corresponding to the different protons
and carbon atoms in the molecule.[2][6]

Infrared (IR) Spectroscopy
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The IR spectrum of acetoxyacetone will exhibit characteristic absorption bands for the
carbonyl groups of the ketone and the ester functionalities.[5]

Applications in Drug Development and Research

Acetoxyacetone is a valuable building block in the synthesis of various pharmaceutical and
organic compounds.[1] Its bifunctional nature allows for a wide range of chemical
transformations.

Synthesis of Heterocyclic Compounds

A primary application of acetoxyacetone is in the synthesis of heterocyclic compounds, many
of which possess biological activity. For instance, it can react with hydrazines to form
substituted pyrazoles, a class of compounds known for their diverse pharmacological
properties.[1] Similarly, it can be used in the synthesis of oxazoles.[1]

Visualizations
Molecular Structure of Acetoxyacetone

Caption: 2D structure of the acetoxyacetone molecule.

Synthetic Pathway and Application Workflow
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Caption: Workflow of acetoxyacetone synthesis and its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Acetoxyacetone (2-
Oxopropy! acetate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129841#cas-number-and-molecular-structure-of-
acetoxyacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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